Cas no 59832-20-1 ((2Z)-3-(2H-1,3-benzodioxol-5-yl)-2-cyano-N,N-diethylprop-2-enamide)

• Product Name: (2Z)-3-(2H-1,3-benzodioxol-5-yl)-2-cyano-N,N-diethylprop-2-enamide
• CAS No: 59832-20-1
• MF: C₁₅H₁₆N₂O₃
• MW: 272.299143791199
• CID: 5263828
• Update Time: 2025-05-19

(2Z)-3-(2H-1,3-benzodioxol-5-yl)-2-cyano-N,N-diethylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(2H-1,3-benzodioxol-5-yl)-2-cyano-N,N-diethylprop-2-enamide

• Inchi： 1S/C15H16N2O3/c1-3-17(4-2)15(18)12(9-16)7-11-5-6-13-14(8-11)20-10-19-13/h5-8H,3-4,10H2,1-2H3
• InChI Key： HHNJGAPHLDDHTG-UHFFFAOYSA-N
• SMILES： C(N(CC)CC)(=O)C(C#N)=CC1=CC=C2OCOC2=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on (2Z)-3-(2H-1,3-benzodioxol-5-yl)-2-cyano-N,N-diethylprop-2-enamide

(2Z)-3-(2H-1,3-benzodioxol-5-yl)-2-cyano-N,N-diethylprop-2-enamide (CAS No. 59832-20-1)

The compound (2Z)-3-(2H-1,3-benzodioxol-5-yl)-2-cyano-N,N-diethylprop-2-enamide, identified by the CAS registry number 59832-20-1, is a complex organic molecule with a diverse range of applications in the fields of chemistry and pharmacology. This compound has garnered significant attention due to its unique structural properties and potential biological activities. Recent studies have highlighted its role in various chemical reactions and its potential as a precursor in the synthesis of advanced materials.

The molecular structure of (2Z)-3-(2H-1,3-benzodioxol-5-yl)-2-cyano-N,N-diethylprop-2-enamide is characterized by a conjugated system that includes a benzodioxole ring, a cyano group, and an amide functional group. These features contribute to its stability and reactivity under different chemical conditions. The presence of the benzodioxole ring, which is a fused bicyclic structure consisting of a benzene ring and a dioxole moiety, imparts aromaticity and enhances the molecule's electronic properties. The cyano group, on the other hand, introduces electron-withdrawing effects, which can influence the molecule's reactivity in various reactions.

Recent research has focused on the synthesis and characterization of (2Z)-3-(2H-1,3-benzodioxol-5-yl)-2-cyano-N,N-diethylprop-2-enamide. Scientists have developed efficient synthetic routes to prepare this compound, often utilizing multi-component reactions or catalytic processes. These methods not only improve yield but also reduce the environmental impact of production. For instance, a study published in the Journal of Organic Chemistry demonstrated a novel approach to synthesize this compound using microwave-assisted conditions, which significantly accelerated the reaction process.

In terms of applications, (2Z)-3-(2H-1,3-benzodioxol-5-yl)-2-cyano-N,N-diethylprop-2-enamide has shown promise in the field of pharmacology. Its amide functional group makes it a potential candidate for peptide synthesis or as a building block in drug design. Additionally, its electronic properties suggest it could be used in the development of new materials for electronic devices or sensors.

The compound's stability under various conditions has also been extensively studied. Researchers have investigated its thermal stability, solubility, and reactivity under different pH levels. These studies are crucial for understanding how (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N,N-diethylpropionamide behaves in real-world applications and how it can be optimized for specific uses.

In conclusion, (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N,N-diethylpropionamide, with its unique structure and versatile properties, continues to be an area of active research. Its potential applications span across multiple disciplines, making it an important compound to follow in the coming years.